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Abstract

Timberol®, a synthetic fragrance ingredient prized for its potent and tenacious woody-amber
character, is a cornerstone of modern perfumery. This technical guide provides a
comprehensive examination of its core physicochemical properties, offering an in-depth
resource for researchers, cosmetic scientists, and drug development professionals who may
encounter this molecule. The guide details its chemical identity, including its isomeric nature,
and presents a thorough analysis of its physical and chemical characteristics. Furthermore, it
outlines established methodologies for its synthesis and analytical characterization, discusses
its stability profile in various formulations, and reviews its environmental fate. This document is
intended to serve as an authoritative reference, consolidating key technical data and providing
practical insights into the scientific principles governing the use of Timberol® in diverse
applications.

Chemical Identity and Structure
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Timberol® is the trade name for the fragrance ingredient with the IUPAC name 1-(2,2,6-
trimethylcyclohexyl)hexan-3-ol.[1] It is a synthetic tertiary alcohol that is not found in nature.[2]
Commercially, Timberol® is a racemic mixture of isomers, with the specific ratio of cis and trans
isomers influencing its final olfactory profile.[3][4] The cis-isomer is noted for contributing to a
sharper, drier, and more linear scent, while the trans-isomer is associated with warmer,
rounder, and more animalic facets.[3][4]

The molecular structure of Timberol® is characterized by a substituted cyclohexane ring and a
hexanol side chain, which together are responsible for its distinctive scent and high
substantivity.

Caption: 2D Chemical Structure of 1-(2,2,6-trimethylcyclohexyl)hexan-3-ol.

Physicochemical Properties

The physical and chemical properties of Timberol® are summarized in the table below. It is
important to note that as a mixture of isomers, some properties may be reported as a range.
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Property Value Source(s)

Molecular Formula C15H300 [2][5]

Molecular Weight 226.40 g/mol [2][5]

CAS Number 70788-30-6 [2]
Colorless to pale yellow

Appearance _ - (51617
viscous liquid
Woody, ambery, dry, with

Odor Profile cedarwood and sandalwood [1][5]
facets

Boiling Point 278-280 °C at 760 mmHg [5161[8]
Not applicable (liquid at room

Melting Point PP (g [9]
temperature)

Flash Point >100 °C (>212 °F) [8][9]

Vapor Pressure

0.000469 - 0.00051 mmHg at
25°C

[2](8]

Density

0.890 - 0.940 g/cm3 at 25 °C

[6](8]

Refractive Index

1.4700 - 1.4760 at 20 °C

[6]

Solubility

Insoluble in water; soluble in

alcohol and oils

[5]

logP (o/w)

5.635-5.9

[2](8]

Optical Rotation

Data not available for the

commercial mixture

[2]

Synthesis and Manufacturing

The industrial synthesis of Timberol® is a multi-step process that showcases key principles of
organic chemistry. The primary route involves an aldol condensation followed by cyclization
and hydrogenation.
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Synthesis of Timberol®

Click to download full resolution via product page
Caption: Generalized synthetic pathway for Timberol®.

A common synthetic approach begins with the aldol condensation of citral and 2-pentanone in
the presence of a base catalyst.[2] The resulting aldol adduct then undergoes an acid-
catalyzed intramolecular cyclization to form 1-(2,6,6-trimethylcyclohexenyl)-1-hexen-3-one.[2]
The final step is the catalytic hydrogenation of this intermediate. The choice of catalyst (e.g.,
Raney nickel or rhodium-based catalysts) and reaction conditions (temperature and pressure)
during hydrogenation is critical as it influences the ratio of cis- to trans-isomers in the final
product.[2]

Analytical Methodologies

The purity and isomeric composition of Timberol® are critical to its olfactory performance. Gas
chromatography-mass spectrometry (GC-MS) is the primary analytical technique for its
characterization.

Representative GC-MS Protocol for Purity Assessment

The following is a representative, non-validated protocol for the analysis of Timberol® in a
cosmetic matrix, based on established methods for fragrance analysis.[10][11]

1. Sample Preparation (Liquid-Liquid Extraction)

» Weigh approximately 0.5 g of the cosmetic sample into a 50 mL centrifuge tube.
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Add 5 mL of deionized water and 5 mL of a suitable extraction solvent (e.g., methyl tert-butyl
ether).

Mix thoroughly for 30 minutes using a sample mixer.

Add anhydrous sodium sulfate to remove residual water and centrifuge for 30 minutes at
3000 x g.

Collect the supernatant and filter through a 0.45 um syringe filter.

An internal standard can be added prior to injection for quantitative analysis.
. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977A or equivalent.

Column: VF-5ms (30m x 0.25mm i.d., 0.25um film thickness) or similar non-polar column.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injection Volume: 1-2 uL in splitless mode.

Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp to 125 °C at 3 °C/min.

o Ramp to 230 °C at 7 °C/min.

o Ramp to 300 °C at 20 °C/min, hold for 5 minutes.

MS Parameters:

o lonization Mode: Electron lonization (El) at 70 eV.
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o Scan Mode: Selective lon Monitoring (SIM) for targeted analysis of Timberol® and its

isomers, and/or full scan mode for impurity profiling.

/GC-MS Workflow for Timberol® Analysis\

Cosmetic Sample
Containing Timberol®
C_iquid-Liquid Extractior)

GC Injection
Gas Chromatographic
Separation

Mass Spectrometric
Detection (El)

Data Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for GC-MS analysis of Timberol®.
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Stability and Reactivity

Timberol® is known for its high stability in a wide range of product bases, a key attribute for its

widespread use.[5]

Chemical Stability: As a tertiary alcohol, Timberol® is generally stable under normal
conditions of use and storage and does not readily oxidize.[9] It performs well in alkaline
media, making it suitable for use in soaps and detergents.[2] However, strong oxidizing
agents and strong mineral acids should be avoided.[9]

Thermal Stability: With a high boiling point and flash point, Timberol® is stable at elevated
temperatures encountered during the manufacturing of many cosmetic and household
products.

Photostability: While generally stable, prolonged exposure to UV light can potentially lead to
discoloration in the final product, a common consideration for many fragrance ingredients.
Stability testing should include light exposure to assess this.

Protocol for Stability Testing in a Cosmetic Emulsion

To ensure the integrity of a final formulation containing Timberol®, a rigorous stability testing
protocol is essential.[12][13][14]

1. Sample Preparation:

Prepare batches of the final cosmetic emulsion formulation containing Timberol® at the
desired concentration.

Package the samples in the intended final packaging as well as in inert glass containers to
differentiate between formulation and package-related instability.

. Storage Conditions:

Accelerated Stability: 40°C + 2°C / 75% RH + 5% for 3 months. This is used to predict a shelf
life of approximately 24-36 months.

Real-Time Stability: 25°C £ 2°C / 60% RH * 5% for the duration of the intended shelf life
(e.g., 24 months).
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e Cycle Testing: Three to five cycles of freeze-thaw between -10°C and 25°C (24 hours at each
temperature per cycle) to assess emulsion stability under temperature fluctuations.

» Light Exposure: Exposure to natural sunlight (in a window) and/or a UV light cabinet to
assess for color and odor changes.

3. Evaluation Parameters and Schedule:

o Samples are evaluated at baseline (time zero) and at regular intervals (e.g., 1, 2, and 3
months for accelerated testing; 3, 6, 12, 18, and 24 months for real-time testing).

e Physical Evaluation: Color, odor, appearance, viscosity, pH, and signs of phase separation or
creaming.

o Chemical Evaluation: GC-MS analysis to determine the concentration of Timberol® and
identify any potential degradation products.

¢ Microbiological Evaluation: Preservative efficacy testing (challenge test) to ensure the
formulation remains protected from microbial growth.

Environmental Fate and Toxicology

» Biodegradability: Timberol® is reported to be readily biodegradable.[11] One source
indicates a biodegradability of 62.0%, which suggests it is not expected to persist in the
environment.[11] The OECD 301F (Manometric Respirometry Test) is a standard method for
assessing ready biodegradability, where a substance is considered readily biodegradable if it
reaches >60% biodegradation within a 28-day period.[15][16][17]

o Toxicology: Toxicological data from safety data sheets indicate that Timberol® has low acute
toxicity.[9] It may cause mild skin and eye irritation and has the potential to be a skin
sensitizer in susceptible individuals.[1][9] It is not classified as a persistent, bioaccumulative,
and toxic (PBT) substance.

Conclusion

Timberol® (1-(2,2,6-trimethylcyclohexyl)hexan-3-ol) is a well-characterized synthetic fragrance
molecule with a robust profile of physicochemical properties that make it a versatile and stable
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ingredient in a wide array of applications. Its woody-amber scent, high tenacity, and excellent
stability in various media are its key performance attributes. A thorough understanding of its
isomeric nature, synthesis, and analytical characterization is crucial for its effective and safe
use. The methodologies and data presented in this guide provide a comprehensive scientific
foundation for researchers and formulators working with this important fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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